Cas no 1190320-13-8 (7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine)
7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 7-Fluoro-3-iodo-5-azaindole
- 7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine
- CS-0338837
- 1190320-13-8
- FNNIQQCSVDCRSL-UHFFFAOYSA-N
- SCHEMBL15636700
- 7-fluoro-3-iodo-pyrrolo[3,2-c]pyridine
- DB-229618
-
- MDL: MFCD12962593
- Inchi: 1S/C7H4FIN2/c8-5-2-10-1-4-6(9)3-11-7(4)5/h1-3,11H
- InChI Key: FNNIQQCSVDCRSL-UHFFFAOYSA-N
- SMILES: IC1=CNC2C(=CN=CC=21)F
Computed Properties
- Exact Mass: 261.94032g/mol
- Monoisotopic Mass: 261.94032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 28.7Ų
7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F632625-1mg |
7-Fluoro-3-iodo-5-azaindole |
1190320-13-8 | 1mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F632625-2mg |
7-Fluoro-3-iodo-5-azaindole |
1190320-13-8 | 2mg |
$ 65.00 | 2022-06-04 | ||
| TRC | F632625-10mg |
7-Fluoro-3-iodo-5-azaindole |
1190320-13-8 | 10mg |
$ 160.00 | 2022-06-04 | ||
| Alichem | A029192373-1g |
7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine |
1190320-13-8 | 95% | 1g |
$595.72 | 2023-09-04 | |
| Chemenu | CM243228-1g |
7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine |
1190320-13-8 | 95%+ | 1g |
$695 | 2023-11-23 | |
| Chemenu | CM243228-1g |
7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine |
1190320-13-8 | 95% | 1g |
$525 | 2021-06-09 | |
| eNovation Chemicals LLC | Y0997815-5g |
7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine |
1190320-13-8 | 95% | 5g |
$1800 | 2024-08-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6135-500MG |
7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine |
1190320-13-8 | 95% | 500MG |
¥ 2,560.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6135-1G |
7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine |
1190320-13-8 | 95% | 1g |
¥ 3,201.00 | 2023-04-07 | |
| Ambeed | A222429-1g |
7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine |
1190320-13-8 | 95+% | 1g |
$483.0 | 2024-04-25 |
7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine
Recent Advances in the Application of 7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine (CAS: 1190320-13-8) in Chemical Biology and Pharmaceutical Research
The compound 7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine (CAS: 1190320-13-8) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic structure, characterized by its fluorine and iodine substitutions, offers unique reactivity and binding properties that make it particularly valuable in drug discovery and development. Recent studies have highlighted its potential as a versatile building block for the synthesis of biologically active molecules targeting a range of therapeutic areas.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine as a key intermediate in the synthesis of novel kinase inhibitors. The electron-withdrawing effects of the fluorine atom, combined with the iodine's ability to participate in cross-coupling reactions, allowed for efficient derivatization of the core structure. This led to the development of compounds with improved selectivity profiles against specific cancer-related kinases, showing promising in vitro activity against several tumor cell lines.
Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where the compound served as a precursor for PET (positron emission tomography) tracer development. The iodine-125 labeled derivative of 7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine demonstrated excellent brain penetration and binding characteristics to serotonin receptors, suggesting its potential as a diagnostic tool for neurological disorders. The fluorine atom in the structure provided additional benefits for metabolic stability, addressing a common challenge in tracer development.
Recent synthetic methodology developments have also expanded the accessibility of this compound. A 2024 publication in Organic Letters described a novel palladium-catalyzed approach to 7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine that improved yield and reduced byproduct formation compared to traditional methods. This advancement is particularly significant for scaling up production for pharmaceutical applications, where consistent quality and purity are critical.
The unique electronic properties of 7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine have also attracted attention in materials science applications. Researchers have incorporated this moiety into organic semiconductors, where its planar structure and halogen interactions contribute to improved charge transport properties. While this represents a non-pharmaceutical application, it demonstrates the compound's versatility across multiple scientific disciplines.
Looking forward, the combination of synthetic accessibility, derivatization potential, and biological activity makes 7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine (CAS: 1190320-13-8) a compound of continuing interest in chemical biology research. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, particularly for CNS disorders and oncology indications. Future research directions may explore its application in PROTAC (proteolysis targeting chimera) development and other emerging therapeutic modalities.
1190320-13-8 (7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine) Related Products
- 1190320-41-2(6-fluoro-3-iodo-1H-pyrrolo[3,2-b]pyridine)
- 1190322-38-3(4-fluoro-3-iodo-1H-pyrrolo[2,3-c]pyridine)
- 1173023-15-8(7-fluoro-5-iodo-1h-indole)
- 868694-21-7(5-fluoro-3-iodo-1H-indole)
- 1314012-54-8(7,8-Difluoro-3-iodoquinoline)
- 1802820-04-7(6-Fluoro-3-iodoquinoline)
- 1823901-86-5(3-Fluoro-6-iodoquinoline)
- 1360883-26-6(7-Fluoro-4-iodo-1H-indole)
- 741265-04-3(1H-Indole, 6-fluoro-3-iodo-)
- 866782-59-4(8-Fluoro-3-iodoquinoline)